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Compound of Interest |

3{(4-
Compound Name: Methylphenyl)sulfonyljpropanoic
acid

Cat. No.: B159314

\ J

For Immediate Release

This guide provides essential safety and logistical information for the proper disposal of 3-[(4-
Methylphenyl)sulfonyl]propanoic acid (CAS No. 10154-76-4), ensuring the safety of
laboratory personnel and compliance with environmental regulations. This document is
intended for researchers, scientists, and drug development professionals.

The disposal of 3-[(4-Methylphenyl)sulfonyl]propanoic acid must be handled with care,
treating the substance as hazardous chemical waste. Adherence to local, state, and federal
regulations is mandatory. The primary disposal route is through an approved hazardous waste
disposal plant.

Chemical and Safety Data

A summary of key quantitative and safety information for 3-[(4-
Methylphenyl)sulfonyl]propanoic acid is provided below. This data is compiled from
available information on the specified compound and structurally similar chemicals.
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Property Value Source
3-[(4-

Chemical Name Methylphenyl)sulfonyl]propanoi
c acid

3-(p-tolylsulfonyl)propanoic

Synonym acid

CAS Number 10154-76-4 [1]
Molecular Formula C10H1204S [1]
Molecular Weight 228.26 g/mol [1]
Physical State Solid Assumed

Causes skin irritation, serious
eye irritation, and may cause

Known Hazards ] o [2][3]
respiratory irritation (based on

similar compounds).

Incompatible Materials Strong oxidizing agents. [2]

) ) Approved hazardous waste
Primary Disposal Route ] [2][3]
disposal plant.

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the mandatory steps for the safe disposal of 3-[(4-
Methylphenyl)sulfonyl]propanoic acid from a laboratory setting.

1.0 Personal Protective Equipment (PPE)

1.1 Minimum PPE: Before handling the chemical, all personnel must wear a standard
laboratory coat, chemical-resistant gloves (e.g., nitrile), and safety goggles.[3] 1.2 Enhanced
PPE: If there is a risk of generating dust or aerosols, a face shield and respiratory protection
should be used. Work should be conducted in a certified chemical fume hood.
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2.0 Waste Collection and Storage

2.1 Container: Collect waste 3-[(4-Methylphenyl)sulfonyl]propanoic acid in its original
container or a designated, properly sealed, and compatible hazardous waste container. Do not
mix with other waste streams unless explicitly permitted by your institution's environmental
health and safety (EHS) office. 2.2 Labeling: Clearly label the waste container with "Hazardous
Waste," the full chemical name "3-[(4-Methylphenyl)sulfonyl]propanoic acid," the CAS
number "10403-51-7," and an indication of the associated hazards (e.g., "Irritant"). 2.3 Storage:
Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste
accumulation area. Ensure it is stored away from incompatible materials, such as strong
oxidizing agents.[2]

3.0 Spill and Contamination Management

3.1 Small Spills: For minor spills, carefully sweep up the solid material, avoiding dust
generation.[2] Place the swept material and any contaminated cleaning materials (e.g., paper
towels) into the designated hazardous waste container. 3.2 Large Spills: In the event of a large
spill, evacuate the immediate area and notify your institution's EHS department or emergency
response team. 3.3 Decontamination: Decontaminate the spill area with soap and water. Wash
hands thoroughly after handling.[3] Contaminated clothing should be removed and laundered
before reuse.[3]

4.0 Final Disposal

4.1 Consult Regulations: Disposal must be carried out in strict accordance with all local, state,
and federal environmental regulations.[3] 4.2 Professional Disposal: Arrange for the collection
of the hazardous waste container by a licensed and approved waste disposal contractor. Do
not attempt to dispose of this chemical down the drain or in regular solid waste.[3]

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 3-[(4-Methylphenyl)sulfonyl]propanoic acid.
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Caption: Disposal workflow for 3-[(4-Methylphenyl)sulfonyl]propanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sulfonyl-propanoic-acid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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